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Compound of Interest

Compound Name: Dihydrosesamin

Cat. No.: B1153223 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the discovery, historical research,

and biological activities of dihydrosesamin, a lignan natural product. Tailored for researchers,

scientists, and professionals in drug development, this document delves into the initial isolation,

structural elucidation, and subsequent investigations into its pharmacological potential. All

quantitative data are presented in structured tables for clarity, and key experimental protocols

and signaling pathways are detailed and visualized.

Discovery and Historical Context
Dihydrosesamin, a furofuran-class lignan, was first identified as a natural product isolated

from the plant Haplophyllum bucharicum. The pioneering work on the chemical constituents of

Haplophyllum species by researchers such as Bessonova and Tashkhodzhaev was

instrumental in the discovery and characterization of this compound. While a singular

"discovery" paper is not readily identifiable, the body of their work in the latter half of the 20th

century laid the foundation for our understanding of dihydrosesamin.

The initial structural elucidation of dihydrosesamin was achieved through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Mass

Spectrometry (MS), which are standard methods for characterizing novel chemical entities.

Further confirmation of its absolute stereochemistry was likely accomplished through X-ray

crystallography.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1153223?utm_src=pdf-interest
https://www.benchchem.com/product/b1153223?utm_src=pdf-body
https://www.benchchem.com/product/b1153223?utm_src=pdf-body
https://www.benchchem.com/product/b1153223?utm_src=pdf-body
https://www.benchchem.com/product/b1153223?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1153223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
Dihydrosesamin possesses the molecular formula C₂₀H₂₀O₆ and a molecular weight of

356.37 g/mol . A summary of its key physicochemical properties is provided in Table 1.

Property Value Source

Molecular Formula C₂₀H₂₀O₆ PubChem

Molecular Weight 356.37 g/mol PubChem

CAS Number 83708-70-7 PubChem

Appearance Powder BOC Sciences[1]

Purity
≥ 97.5% (commercially

available)
BOC Sciences[1]

IUPAC Name

[(2S,3R,4R)-2-(1,3-

benzodioxol-5-yl)-4-(1,3-

benzodioxol-5-ylmethyl)oxolan-

3-yl]methanol

PubChem[2]

Experimental Protocols
Isolation from Haplophyllum bucharicum
While the original detailed protocol requires retrieval from specific historical publications, a

general methodology for the isolation of lignans from plant material can be outlined.

Experimental Workflow for Lignan Isolation

Dried and Powdered
 Haplophyllum bucharicum

Solvent Extraction
(e.g., Methanol/Ethanol)

Liquid-Liquid Partitioning
(e.g., Hexane, Ethyl Acetate)

Column Chromatography
(Silica Gel) Preparative HPLC/TLC Pure Dihydrosesamin

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of dihydrosesamin.

Protocol:
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Extraction: The dried and powdered aerial parts of Haplophyllum bucharicum are subjected

to exhaustive extraction with a suitable organic solvent, such as methanol or ethanol, at

room temperature.

Fractionation: The resulting crude extract is concentrated under reduced pressure and then

partitioned successively with solvents of increasing polarity, for instance, n-hexane,

chloroform, and ethyl acetate, to separate compounds based on their polarity.

Chromatographic Separation: The fraction enriched with lignans (typically the chloroform or

ethyl acetate fraction) is subjected to column chromatography over silica gel. Elution is

performed with a gradient of solvents, such as a mixture of hexane and ethyl acetate, to

separate the different components.

Purification: Fractions containing dihydrosesamin, as identified by thin-layer

chromatography (TLC), are pooled and further purified using techniques like preparative

HPLC or recrystallization to yield the pure compound.

Characterization: The structure of the isolated dihydrosesamin is confirmed by

spectroscopic methods including ¹H-NMR, ¹³C-NMR, and mass spectrometry, and by

comparison with published data.

Chemical Synthesis
The total synthesis of dihydrosesamin and its analogs provides a means to produce larger

quantities for biological studies and to create derivatives with potentially enhanced activities.

While a specific, detailed protocol for dihydrosesamin's total synthesis is not available in the

provided search results, a general synthetic strategy for furofuran lignans can be

conceptualized.

Conceptual Synthetic Pathway for Dihydrosesamin

Piperonal Derivative Stereoselective Coupling Reaction Intramolecular Cyclization Functional Group
Manipulation (Reduction) Dihydrosesamin
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Caption: A conceptual synthetic route to dihydrosesamin.

Biological Activities and Signaling Pathways
Dihydrosesamin has been investigated for a range of biological activities, with a particular

focus on its potential as an anti-inflammatory and anti-cancer agent.

Anti-inflammatory Activity
Lignans, as a class of compounds, are known to possess anti-inflammatory properties. Studies

on compounds structurally related to dihydrosesamin suggest that it may exert its anti-

inflammatory effects through the inhibition of key inflammatory mediators. A plausible

mechanism of action is the modulation of the Nuclear Factor-kappa B (NF-κB) signaling

pathway.[3][4]

NF-κB Signaling Pathway and Potential Inhibition by Dihydrosesamin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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